![molecular formula C12H19Br B032818 1-Bromo-3-ethyladamantane CAS No. 878-61-5](/img/structure/B32818.png)
1-Bromo-3-ethyladamantane
Overview
Description
1-Bromo-3-ethyladamantane (1-BEA) is a synthetic organic compound that is widely used in the scientific research community. It is a cyclic compound composed of a bromine atom and an ethyladamantane ring. It has a wide range of applications in the fields of organic chemistry, biochemistry, and pharmacology. It is used as a reagent in organic synthesis, a ligand in biochemistry, and a drug in pharmacology.
Scientific Research Applications
Charge Transfer and Nanostructure Synthesis : Carbon nanotubes filled with 1-bromoadamantane exhibit charge transfer effects, crucial in synthesizing narrow one-dimensional sp3 nanostructures (Tonkikh et al., 2016).
Organometallic Chemistry : A method for preparing 1,2,3,4,5-pentaethylcyclopentadiene from 3-bromo-3-hexene has been developed, which can be further refined to produce pure pentaethylcyclopentadienyllithium (Stein & Sitzmann, 1991).
Radiation Chemistry : Radiolysis of 1-bromoadamantane results in different gaseous and solid products, with phase-dependent efficiency in HBr formation (McCormick, Sherman, & Klingen, 1980).
Synthetic Chemistry : Studies have shown efficient microwave-induced synthesis of (Z)-1-bromo-1-alkenes and terminal alkynes from anti-2,3-dibromoalkanoic acids (Kuang et al., 2005).
Catalysis : Silica-alumina and zeolite catalysts can effectively catalyze the synthesis of 1-ethyladamantane, leading to 1,3-dimethyladamantane (Honna, Ichikawa, & Iida, 1986).
Physical Chemistry : The study of conformational analysis and vibrational properties of bromo-substituted adamantanes, providing insights into the behavior of these molecules under various conditions, has been a subject of interest (Allinger & Liang, 1965).
Polymer Chemistry : Strained 1,3-dehydroadamantane compounds demonstrate high reactivity, capable of homopolymerizing into thermally resistant materials and spontaneously copolymerizing with oxygen at room temperature (Pincock et al., 1972).
Safety and Hazards
Mechanism of Action
Target of Action
It is known to be used in proteomics research applications .
Mode of Action
It is synthesized from ethyl adamantane with a ten times excess of bromine
Result of Action
As it is used in proteomics research applications
Action Environment
It is known that the compound should be stored sealed in a dry room temperature environment .
properties
IUPAC Name |
1-bromo-3-ethyladamantane | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H19Br/c1-2-11-4-9-3-10(5-11)7-12(13,6-9)8-11/h9-10H,2-8H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QUUCNKWMKRZRGC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC12CC3CC(C1)CC(C3)(C2)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H19Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10370802 | |
Record name | 1-bromo-3-ethyladamantane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10370802 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
243.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
878-61-5 | |
Record name | 1-bromo-3-ethyladamantane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10370802 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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